Cas no 6965-58-8 (Propanamide,N-(aminothioxomethyl)-2-methyl-)

• Product Name: Propanamide,N-(aminothioxomethyl)-2-methyl-
• CAS No: 6965-58-8
• MF: C₅H₁₀N₂OS
• MW: 146.210699558258
• CID: 529899
• PubChem ID: 3555130
• Update Time: 2025-04-24

Propanamide,N-(aminothioxomethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(aminothioxomethyl)-2-methyl-
• N-carbamothioyl-2-methylpropanamide
• 2-methylpropionyl thiourea
• AC1MS85K
• Isobutyryl-thioharnstoff
• isobutyryl-thiourea
• LS-160373
• NCIOpen2_000413
• N-isobutyrylthiourea
• NSC69209
• NSC 69209
• AKOS006337529
• (2-Methylpropanoyl)thiourea
• N-Carbamothioylisobutyramide
• WS-00466
• CS-0438361
• DTXSID30393598
• 6965-58-8
• QDAGIMDDJUTAFV-UHFFFAOYSA-N
• NSC-69209
• NS00022702
• SCHEMBL1401028
• D86343
• 2-METHYLPROPANOYLTHIOUREA
• DB-387320
• N-(Aminothioxomethyl)-2-methylpropanamide

• Inchi： 1S/C5H10N2OS/c1-3(2)4(8)7-5(6)9/h3H,1-2H3,(H3,6,7,8,9)
• InChI Key： QDAGIMDDJUTAFV-UHFFFAOYSA-N
• SMILES： S=C(N)NC(C(C)C)=O

Computed Properties

• Exact Mass: 146.0515
• Monoisotopic Mass: 146.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• PSA: 55.12
• LogP: 1.09340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioureas Thioureas
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioureas

Additional information on Propanamide,N-(aminothioxomethyl)-2-methyl-

Propanamide, N-(AminoThioxomethyl)-2-Methyl-: A Comprehensive Overview

Propanamide, N-(AminoThioxomethyl)-2-Methyl-, also known by its CAS Registry Number 6965-58-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent advancements in chemical synthesis and characterization techniques have further elucidated its properties, making it a subject of ongoing research.

The molecular structure of Propanamide, N-(AminoThioxomethyl)-2-Methyl- consists of a propanamide backbone with a substituted amino thioxomethyl group. This substitution introduces unique electronic and steric effects, which influence its reactivity and functionality. The compound's ability to participate in various chemical reactions, such as nucleophilic additions and condensations, has been extensively studied. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceutical agents and agrochemicals.

Recent studies have focused on the synthesis pathways of Propanamide, N-(AminoThioxomethyl)-2-Methyl-, aiming to optimize reaction conditions for higher yield and purity. For instance, investigations into the use of microwave-assisted synthesis have shown promising results, reducing reaction times while maintaining product quality. Additionally, the exploration of catalytic systems has opened new avenues for scalable production methods.

The application of Propanamide, N-(AminoThioxomethyl)-2-Methyl- extends beyond traditional chemical synthesis. Its ability to act as a building block in the construction of bioactive molecules has been highlighted in several recent publications. For example, researchers have employed this compound in the development of novel antibiotics and anticancer agents. Its role as a precursor in these advanced materials underscores its importance in modern drug discovery.

From an environmental perspective, understanding the degradation pathways of Propanamide, N-(AminoThioxomethyl)-2-Methyl- is crucial for assessing its ecological impact. Studies have shown that under specific conditions, such as microbial degradation or photochemical reactions, the compound can break down into less harmful byproducts. This knowledge is essential for ensuring sustainable practices in its production and disposal.

In terms of safety considerations, handling Propanamide, N-(AminoThioxomethyl)-2-Methyl- requires adherence to standard laboratory protocols. While it is not classified as a hazardous material under normal conditions, proper precautions should be taken to avoid exposure. Research into its toxicological profile is ongoing, with recent studies focusing on its potential effects on aquatic life and human health.

The future outlook for Propanamide, N-(AminoThioxomethyl)-2-Methyl- is promising, with ongoing research exploring its potential in emerging fields such as nanotechnology and green chemistry. Its versatility as both a synthetic intermediate and a functional material positions it as a key player in advancing technological innovations.